Cas no 1235679-22-7 (3-chloro-N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)benzamide)

• Product Name: 3-chloro-N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)benzamide
• CAS No: 1235679-22-7
• MF: C₂₀H₂₁ClN₂O₃
• MW: 372.845344305038
• CID: 5869017
• PubChem ID: 49691474
• Update Time: 2025-10-12

3-chloro-N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]benzamide
• 3-chloro-N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)benzamide
• F5033-6139
• (E)-3-chloro-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)benzamide
• AKOS024492456
• VU0631636-1
• 1235679-22-7

• Inchi： 1S/C20H21ClN2O3/c21-17-4-1-3-16(13-17)20(25)22-14-15-8-10-23(11-9-15)19(24)7-6-18-5-2-12-26-18/h1-7,12-13,15H,8-11,14H2,(H,22,25)/b7-6+
• InChI Key： JTXDOLCXJORHFF-VOTSOKGWSA-N
• SMILES： C(NCC1CCN(C(=O)/C=C/C2=CC=CO2)CC1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 372.1240702g/mol
• Monoisotopic Mass: 372.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6Ų

Additional information on 3-chloro-N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)benzamide

Comprehensive Overview of 3-chloro-N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)benzamide (CAS No. 1235679-22-7)

The compound 3-chloro-N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)benzamide, identified by its CAS No. 1235679-22-7, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its intricate structure combines a furan ring, a piperidine scaffold, and a benzamide moiety, making it a versatile candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its unique pharmacophore features.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapy. The 3-chloro-N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)benzamide stands out due to its potential interactions with enzymes and receptors involved in inflammation and cellular signaling. This aligns with current trends in drug repurposing and AI-driven drug design, where computational tools are used to predict the efficacy of such compounds.

The synthesis of 3-chloro-N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)benzamide involves multi-step organic reactions, including amide coupling and Michael addition, which are well-documented in peer-reviewed literature. Its CAS No. 1235679-22-7 serves as a unique identifier, facilitating accurate referencing in databases like PubChem and ChemSpider. The compound's molecular weight and logP values suggest favorable bioavailability, a critical factor in pharmacokinetic studies.

From a green chemistry perspective, the production of 3-chloro-N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)benzamide emphasizes the use of sustainable solvents and catalysts, reflecting the industry's shift toward environmentally friendly practices. This resonates with the growing consumer and regulatory focus on sustainable pharmaceuticals and reduced carbon footprint in chemical manufacturing.

Ongoing research explores the compound's potential in neurodegenerative diseases and metabolic disorders, areas where small-molecule therapeutics are in high demand. Its furan and piperidine components are known to exhibit blood-brain barrier permeability, a desirable trait for CNS-targeted drugs. Additionally, its chlorobenzamide segment may contribute to selective binding to specific protein targets, a hot topic in structure-activity relationship (SAR) studies.

In conclusion, 3-chloro-N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)benzamide (CAS No. 1235679-22-7) represents a promising avenue for future therapeutic development. Its structural complexity, combined with its potential applications in precision medicine and sustainable chemistry, positions it as a compound of significant scientific and commercial interest. As research progresses, this molecule may soon feature prominently in the next generation of biopharmaceutical innovations.